Cas no 82962-18-3 (3-(1,3-Dioxolan-2-yl)propanal)

• Product Name: 3-(1,3-Dioxolan-2-yl)propanal
• CAS No: 82962-18-3
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00971290
• CID: 988371
• PubChem ID: 3661214
• Update Time: 2025-06-14

3-(1,3-Dioxolan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxolan-2-yl)propanal
• 1,3-Dioxolane-2-Propionaldehyde
• 1,3-Dioxolane-2-propanal
• 3-[1,3]-dioxolan-2-ylpropanal
• 4,4-(ethylenedioxy)-1-butanal
• 4,4-ethylenedioxybutanal
• EINECS 280-075-6
• CS-0246012
• DTXSID101003028
• SCHEMBL985970
• AKOS006274276
• Z1198155855
• EN300-315211
• XFMMMZDHPNOERJ-UHFFFAOYSA-N
• 82962-18-3
• NS00059091
• DB-330562

• MDL： MFCD00971290
• Inchi： 1S/C6H10O3/c7-3-1-2-6-8-4-5-9-6/h3,6H,1-2,4-5H2
• InChI Key： XFMMMZDHPNOERJ-UHFFFAOYSA-N
• SMILES： O1CCOC1CCC=O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.064
• Boiling Point: 201.5°C at 760 mmHg
• Flash Point: 65.8°C
• Refractive Index: 1.424
• PSA: 35.53000
• LogP: 0.33840

Additional information on 3-(1,3-Dioxolan-2-yl)propanal

Comprehensive Overview of 3-(1,3-Dioxolan-2-yl)propanal (CAS No. 82962-18-3): Properties, Applications, and Industry Trends

3-(1,3-Dioxolan-2-yl)propanal, identified by its CAS No. 82962-18-3, is a versatile organic compound widely utilized in synthetic chemistry and industrial applications. This aldehyde-functionalized dioxolane derivative has garnered significant attention due to its unique reactivity and role as a key intermediate in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. The compound's molecular structure, featuring a 1,3-dioxolane ring and an aldehyde group, enables diverse chemical transformations, making it invaluable for researchers and manufacturers alike.

In recent years, the demand for 3-(1,3-Dioxolan-2-yl)propanal has surged alongside growing interest in green chemistry and sustainable synthesis. The compound's ability to participate in eco-friendly reactions, such as catalytic hydrogenation and biocatalytic processes, aligns with global trends toward reducing environmental impact. Researchers are actively exploring its potential in bio-based materials and renewable energy applications, addressing frequently searched topics like "sustainable chemical intermediates" and "green alternatives in organic synthesis."

The physicochemical properties of CAS No. 82962-18-3 contribute to its broad utility. With a molecular formula of C₆H₁₀O₃, this colorless to pale yellow liquid exhibits moderate solubility in polar solvents, a characteristic leveraged in flavor and fragrance formulations. Its dioxolane protecting group functionality is particularly valuable in multi-step syntheses, as it offers stability under acidic conditions while remaining cleavable when needed—a feature often queried in search engines as "aldehyde protection strategies in organic chemistry."

Industrial applications of 3-(1,3-Dioxolan-2-yl)propanal span multiple sectors. In the pharmaceutical industry, it serves as a precursor for active pharmaceutical ingredients (APIs), particularly those requiring chiral building blocks. The compound's role in asymmetric synthesis answers common search queries about "chiral aldehyde derivatives" and "stereoselective reactions." Meanwhile, in the cosmetics sector, its derivatives contribute to long-lasting fragrance compositions, addressing market demands for "performance ingredients in perfumery."

Analytical characterization of 82962-18-3 typically involves GC-MS, NMR spectroscopy, and HPLC techniques—methods frequently searched by quality control professionals. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its production, improving yield and purity. These developments respond to industry needs for "efficient chemical manufacturing processes" and "quality assurance in fine chemicals," as evidenced by search trend data.

Market trends indicate growing research into novel derivatives of 3-(1,3-Dioxolan-2-yl)propanal, particularly for electronic materials and functional polymers. Its structural features make it suitable for creating monomers with specific electronic properties, addressing searches for "organic semiconductor precursors." Additionally, the compound's potential in click chemistry applications has emerged as a hot topic, with increasing publications exploring its use in bioconjugation and material science.

Safety and handling considerations for CAS No. 82962-18-3 follow standard laboratory protocols for aldehydes. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere preserves its stability—a practical consideration often searched by laboratory technicians. The compound's shelf life and stabilization methods remain important discussion points in technical forums and purchasing inquiries.

Future prospects for 3-(1,3-Dioxolan-2-yl)propanal appear promising, with research focusing on its enzymatic transformations and flow chemistry applications. These directions respond to the increasing search volume for "continuous processing in fine chemicals" and "biocatalytic route optimization." As industries seek more sustainable and efficient chemical solutions, this compound's unique attributes position it as a valuable asset in modern synthetic methodologies.